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Compound of Interest

Compound Name: 2-ethoxyacetyl! chloride

Cat. No.: B078073

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper disposal of reactive chemical waste is a critical component of laboratory safety and
environmental responsibility. 2-Ethoxyacetyl chloride, a flammable and corrosive acyl halide,
requires careful handling and a specific protocol for its safe neutralization and disposal. This
guide provides essential safety information, a detailed disposal procedure, and a clear visual
workflow to ensure this compound is managed correctly.

Key Safety and Hazard Information

Before beginning any disposal procedure, it is crucial to be aware of the hazards associated
with 2-ethoxyacetyl chloride. This information is summarized from safety data sheets (SDS)
to provide a quick reference.
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Property Data Reference

H226: Flammable liquid and
vapor. H290: May be corrosive
to metals. H314: Causes
GHS Hazard Statements ) [1][2]
severe skin burns and eye

damage. H332: Harmful if

inhaled.
CAS Number 14077-58-8 [1]13]
UN Number UN2920 [3]

) ) Strong bases, Amines,
Incompatible Materials o [3]
Oxidizing agents, Water

Store in a dry, cool, and well-
ventilated place away from

Storage Conditions heat, sparks, and flame. Keep [1][3]
container tightly closed.

Moisture sensitive.

Wear protective gloves,
protective clothing, eye
Personal Protective Equipment  protection/face protection. Use
(PPE) only outdoors or in a well- 3]
ventilated area, preferably a

chemical fume hood.

Experimental Protocol: Neutralization and Disposal
of 2-Ethoxyacetyl Chloride

This protocol details the hydrolysis of 2-ethoxyacetyl chloride into less hazardous
compounds: ethoxyacetic acid and hydrochloric acid. The resulting acidic solution is then
neutralized before disposal. This procedure should be performed in a chemical fume hood.

Materials:

» 2-Ethoxyacetyl chloride waste
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o Crushed ice or an ice-water bath

 Stirring apparatus (magnetic stirrer and stir bar)

o Large beaker or flask (at least 10 times the volume of the 2-ethoxyacetyl chloride)

o Dropping funnel or pipette

e Sodium hydroxide (NaOH) solution (e.g., 2.5 M) or sodium bicarbonate (NaHCOs) solution
e pH paper or a pH meter

Procedure:

e Preparation:

o Don the appropriate personal protective equipment (PPE), including chemical-resistant
gloves (e.g., butyl rubber), safety goggles, and a lab coat.

o Set up the reaction vessel (beaker or flask) in a chemical fume hood.

o Place the reaction vessel in an ice-water bath to control the temperature of the exothermic
reaction.

e Hydrolysis:

o Slowly and cautiously add the 2-ethoxyacetyl chloride dropwise to a well-stirred vessel
containing water or crushed ice.[4][5] The volume of water should be significantly larger
than the volume of the acyl chloride. Acyl halides react vigorously with water.[6]

o Alternatively, for a more controlled reaction, slowly add the 2-ethoxyacetyl chloride to a
stirred, cold solution of sodium hydroxide (2.5 M).[5] This will simultaneously hydrolyze
and neutralize the compound.

o Ensure the reaction mixture is continuously stirred to facilitate heat dissipation and prevent
localized heating.

¢ Neutralization:
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o After the addition is complete and the reaction has subsided, test the pH of the resulting
solution. It will be acidic due to the formation of hydrochloric acid and ethoxyacetic acid.

o Slowly add a basic solution, such as sodium hydroxide or sodium bicarbonate, while
stirring until the pH of the solution is neutral (approximately pH 7).[4][5] Be cautious as the
neutralization reaction is also exothermic.

e Disposal:

o Once neutralized, the aqueous solution can typically be disposed of down the drain with
copious amounts of water, in accordance with local regulations.[5] Always consult your
institution's specific guidelines for aqueous waste disposal.

o The final solution should not contain any unreacted 2-ethoxyacetyl chloride.

Disposal Workflow

The following diagram illustrates the logical steps for the safe disposal of 2-ethoxyacetyl
chloride.
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Figure 1. Workflow for the safe disposal of 2-ethoxyacetyl chloride.
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By adhering to this detailed procedure and understanding the associated hazards, laboratory
professionals can ensure the safe and environmentally responsible disposal of 2-ethoxyacetyl
chloride. Always prioritize safety and consult institutional guidelines before handling and
disposing of hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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